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Compound of Interest

Compound Name: Daumone

Cat. No.: B1248461 Get Quote

An essential guide for researchers, scientists, and drug development professionals on the safe

handling and disposal of Daumone. This document provides immediate, procedural, and step-

by-step guidance to ensure laboratory safety and proper logistical management of this

compound.

Daumone is a naturally occurring ascaroside that functions as a dauer pheromone in the

nematode Caenorhabditis elegans, playing a crucial role in regulating its development in

response to environmental cues.[1][2][3] While specific hazard data and a formal Safety Data

Sheet (SDS) for Daumone are not readily available in the public domain, its classification as a

research chemical necessitates cautious handling and disposal in accordance with standard

laboratory safety protocols for hazardous waste.

Immediate Safety and Handling
Before initiating any disposal procedures, it is critical to handle Daumone with appropriate

personal protective equipment (PPE) to minimize exposure risks. All handling of the compound

and its associated waste should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specific Recommendation

Eye/Face Protection Wear chemical safety goggles or a face shield.

Hand Protection
Wear compatible chemical-resistant gloves

(e.g., nitrile).

Body Protection Wear a fully buttoned lab coat.

Respiratory Protection

Use a fume hood. If not available, a NIOSH-

approved respirator may be necessary for

handling large quantities or in case of spills.

Step-by-Step Disposal Protocol
The absence of a specific Safety Data Sheet (SDS) for Daumone means it should be treated

as a hazardous chemical waste. Do not dispose of Daumone or its solutions down the drain or

in regular solid waste streams.

Waste Segregation and Collection:

Designate a specific, clearly labeled hazardous waste container for Daumone and any

materials contaminated with it.

Collect all waste, including unused Daumone, solutions containing Daumone, and

contaminated consumables (e.g., pipette tips, microfuge tubes, gloves, and weighing

paper), in this dedicated container.

Containerization:

Use a chemically resistant and leak-proof container with a secure screw-top lid.

The container must be in good condition and compatible with the chemical nature of

Daumone (a monocarboxylic acid and fatty acyl glycoside).

Waste Labeling:

The waste container must be clearly and accurately labeled with the following information:
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The words "Hazardous Waste"

The full chemical name: "Daumone"

The CAS Number: 690991-47-0[1]

An indication of the hazards (e.g., "Caution: Research Chemical - Handle as

Hazardous")

The date the waste was first added to the container.

Waste Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area.

This area should be secure, well-ventilated, and away from general laboratory traffic and

incompatible materials.

Final Disposal:

Arrange for the collection of the hazardous waste container by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Provide them with all necessary information about the waste material.

Experimental Protocol: Preparation of Daumone
Stock Solution
The following is a general protocol for preparing a stock solution of Daumone, illustrating safe

handling practices that should be maintained throughout its use and for the disposal of any

resulting waste.

Materials:

Daumone (solid)

Anhydrous ethanol or dimethyl sulfoxide (DMSO)
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Calibrated analytical balance

Chemical fume hood

Appropriate PPE (safety goggles, lab coat, chemical-resistant gloves)

Vortex mixer

Sterile microcentrifuge tubes or glass vials

Procedure:

Perform all steps within a chemical fume hood.

Wear appropriate PPE.

Weigh the desired amount of Daumone using a calibrated analytical balance.

Carefully transfer the weighed Daumone to a sterile microcentrifuge tube or glass vial.

Add the appropriate volume of solvent (e.g., ethanol or DMSO) to achieve the desired stock

concentration.

Securely cap the tube or vial.

Vortex the solution until the Daumone is completely dissolved.

Store the stock solution at the recommended temperature (typically -20°C) in a clearly

labeled, sealed container.

Dispose of all contaminated materials (e.g., weighing paper, pipette tips) in the designated

Daumone hazardous waste container.

Daumone Signaling Pathway and Disposal Workflow
The following diagrams illustrate the biological pathway influenced by Daumone and the

procedural workflow for its proper disposal.
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Caption: Daumone signaling pathway in C. elegans.
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Daumone Waste Generation
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Caption: Proper disposal workflow for Daumone waste.

Summary of Daumone Properties
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While comprehensive toxicological data is limited, the known physical and chemical properties

of Daumone are summarized below.

Property Value Source

Molecular Formula C₁₃H₂₄O₆ PubChem

Molecular Weight 276.33 g/mol PubChem

CAS Number 690991-47-0 PubChem[1]

Appearance Solid (in pure form) General Knowledge

Classification
Monocarboxylic Acid, Fatty

Acyl Glycoside
PubChem[1]

By adhering to these guidelines, laboratory personnel can ensure the safe and environmentally

responsible disposal of Daumone, fostering a culture of safety and building trust in laboratory

operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. A potent dauer pheromone component in Caenorhabditis elegans that acts synergistically
with other components - PMC [pmc.ncbi.nlm.nih.gov]

2. pnas.org [pnas.org]

3. Xenobe Research Institute [xenobe.org]

To cite this document: BenchChem. [Proper Disposal of Daumone: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1248461#daumone-proper-disposal-procedures]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1248461?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2567175/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2567175/
https://www.benchchem.com/product/b1248461?utm_src=pdf-body
https://www.benchchem.com/product/b1248461?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2567175/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2567175/
https://www.pnas.org/doi/10.1073/pnas.0810338106
https://www.xenobe.org/daumone.html
https://www.benchchem.com/product/b1248461#daumone-proper-disposal-procedures
https://www.benchchem.com/product/b1248461#daumone-proper-disposal-procedures
https://www.benchchem.com/product/b1248461#daumone-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1248461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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